Cas no 956568-52-8 (6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile)

6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile structure
956568-52-8 structure
Product Name:6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
CAS No:956568-52-8
MF:C9H6N4
MW:170.170740604401
MDL:MFCD08444474
CID:69672
PubChem ID:16227368
Update Time:2024-10-25

6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(1H-Pyrazol-1-yl)nicotinonitrile
    • 6-(1H-Pyrazol-1-yl)-3-pyridinecarbonitrile
    • 6-pyrazol-1-ylpyridine-3-carbonitrile
    • 6-(1H-Pyrazol-1-yl)-3-pyridinecarbonitrile (ACI)
    • AC-28099
    • AS-61868
    • EN300-25697
    • 6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
    • MFCD08444474
    • 956568-52-8
    • 6-(PYRAZOL-1-YL)PYRIDINE-3-CARBONITRILE
    • DB-058197
    • CS-0168319
    • Z216309416
    • DTXSID80585406
    • F8881-7574
    • AKOS000198142
    • MDL: MFCD08444474
    • Inchi: 1S/C9H6N4/c10-6-8-2-3-9(11-7-8)13-5-1-4-12-13/h1-5,7H
    • InChI Key: JIVJRKSMKHGTLT-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(N2C=CC=N2)=NC=1

Computed Properties

  • Exact Mass: 170.05900
  • Monoisotopic Mass: 170.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 336.437℃ at 760 mmHg
  • Flash Point: 157.272°C
  • Refractive Index: 1.663
  • PSA: 54.50000
  • LogP: 1.13898

6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Security Information

6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:956568-52-8)6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
Order Number:A853845
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:47
Price ($):179.0/542.0/995.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:956568-52-8)6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
A853845
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):179.0/542.0/995.0
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